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Compound of Interest

5-Bromo-2-methyl-3-nitrobenzoic
Acid

Cat. No.: B031381

Compound Name:

An In-depth Technical Guide on 5-Bromo-2-methyl-3-nitrobenzoic Acid

This guide provides essential technical data on 5-Bromo-2-methyl-3-nitrobenzoic acid, a
chemical compound relevant to researchers and professionals in the fields of organic chemistry
and drug development.

Core Chemical Properties

5-Bromo-2-methyl-3-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its structure
incorporates a benzene ring functionalized with a bromine atom, a methyl group, a nitro group,
and a carboxylic acid group.

Quantitative Data Summary

The fundamental molecular properties of 5-Bromo-2-methyl-3-nitrobenzoic acid are
summarized in the table below for quick reference.
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Property Value Citations

Chemical Formula CsHeBrNOa4 [1112][3]

Molecular Weight 260.04 g/mol [1][2]

CAS Number 107650-20-4 [2]3]
Colorless to light yellow solid

Appearance [1]
powder

Melting Point 175-180 °C [1]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis or specific reactions of 5-
Bromo-2-methyl-3-nitrobenzoic acid are not readily available in public repositories. However,
its synthesis would likely involve the multi-step functionalization of a simpler benzene
derivative, employing standard organic chemistry reactions such as nitration, bromination, and
oxidation of a methyl group to a carboxylic acid, with careful consideration of directing group
effects to achieve the desired substitution pattern. Purity analysis would typically be conducted
using techniques like NMR, HPLC, and mass spectrometry[4].

Molecular Structure and Functional Groups

The logical arrangement of the functional groups on the central benzene ring dictates the
chemical properties and reactivity of 5-Bromo-2-methyl-3-nitrobenzoic acid. The following
diagram illustrates the relationship between the core structure and its substituents.
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Caption: Molecular component relationship for 5-Bromo-2-methyl-3-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. labsolu.ca [labsolu.ca]

3. aobchem.com [aobchem.com]

4. 107650-20-4|5-Bromo-2-methyl-3-nitrobenzoic acid|BLD Pharm [bldpharm.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b031381?utm_src=pdf-body-img
https://www.benchchem.com/product/b031381?utm_src=pdf-body
https://www.benchchem.com/product/b031381?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/5-Bromo-2-Methyl-3-Nitrobenzoic%20acid
https://labsolu.ca/product/5-bromo-2-methyl-3-nitrobenzoic-acid/
https://www.aobchem.com/5-bromo-2-methyl-3-nitrobenzoic-acid.html
https://www.bldpharm.com/products/107650-20-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [molecular weight and formula of 5-Bromo-2-methyl-3-
nitrobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031381#molecular-weight-and-formula-of-5-bromo-2-
methyl-3-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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